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Compound of Interest

Compound Name: Calcium metabisulfite

CAS No.: 49663-88-9

Cat. No.: B12686002

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

calcium metabisulfite (Ca(HSO₃)₂). The document details the sequential breakdown of the

compound, presenting quantitative data, experimental methodologies, and visual

representations of the decomposition pathways. This guide is intended for professionals in

research and development who require a thorough understanding of the thermal stability and

decomposition products of this compound.

Introduction
Calcium metabisulfite, also known as calcium bisulfite or calcium hydrogen sulfite, is an

inorganic compound used in various industrial applications, including as a food preservative

(E227), a disinfectant, and in the sulfite process for paper manufacturing.[1] Its thermal stability

is a critical factor in its storage, handling, and application, particularly in processes involving

elevated temperatures. Upon heating, calcium metabisulfite undergoes a multi-stage

decomposition, yielding a series of solid and gaseous products. This guide elucidates these

transformation pathways.
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Decomposition Pathways
The thermal decomposition of solid calcium metabisulfite is understood to occur in a

sequential process. The initial decomposition step involves the conversion of calcium
metabisulfite to calcium sulfite (CaSO₃) at a lower temperature. This is followed by the more

complex, higher-temperature decomposition of calcium sulfite.

Initial Decomposition of Calcium Metabisulfite
Solid calcium metabisulfite is known to be unstable upon heating.[2] While detailed

thermogravimetric data for this initial step is not extensively published, the decomposition is

believed to proceed via the following reaction, likely occurring around its melting point of

approximately 200°C:

Ca(HSO₃)₂(s) → CaSO₃(s) + SO₂(g) + H₂O(g)

This initial step involves the release of sulfur dioxide and water vapor, resulting in the formation

of solid calcium sulfite.

Subsequent Decomposition of Calcium Sulfite
The resulting calcium sulfite is stable up to a significantly higher temperature, at which point it

undergoes a more complex, multi-stage decomposition in an inert atmosphere.[3][4] Above

approximately 600°C, two primary competing reactions are initiated:

Decomposition to Calcium Oxide and Sulfur Dioxide: CaSO₃(s) → CaO(s) + SO₂(g)[3] This

reaction becomes significant at temperatures above 600°C.[3]

Disproportionation to Calcium Sulfate and Calcium Sulfide: 4CaSO₃(s) → 3CaSO₄(s) +

CaS(s)[3] This disproportionation reaction occurs at temperatures above approximately

680°C.[3]

At even higher temperatures, above approximately 780°C, the products of the

disproportionation reaction can further react:

Reaction of Calcium Sulfate and Calcium Sulfide: 3CaSO₄(s) + CaS(s) → 4CaO(s) +

4SO₂(g)[3]
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This final reaction results in the formation of calcium oxide and the release of additional sulfur

dioxide.

Quantitative Decomposition Data
The following table summarizes the theoretical mass loss for each stage of the thermal

decomposition of calcium metabisulfite, starting from the pure solid. This data is essential for

interpreting thermogravimetric analysis (TGA) results.

Decompositio
n Stage

Reaction
Temperature
Range (°C)

Theoretical
Mass Loss (%)

Cumulative
Mass Loss (%)

1. Initial

Decomposition

Ca(HSO₃)₂(s) →

CaSO₃(s) +

SO₂(g) + H₂O(g)

~200 40.5% 40.5%

2a. CaSO₃

Decomposition

(to CaO)

CaSO₃(s) →

CaO(s) + SO₂(g)
> 600

53.3% (of

CaSO₃)
72.2%

2b. CaSO₃

Disproportionatio

n

4CaSO₃(s) →

3CaSO₄(s) +

CaS(s)

> 680
0%

(rearrangement)
40.5%

3. Secondary

Reaction

3CaSO₄(s) +

CaS(s) →

4CaO(s) +

4SO₂(g)

> 780
53.3% (of

original CaSO₃)
72.2%

Note: The mass loss for stages 2a, 2b, and 3 are relative to the mass of calcium sulfite formed

in stage 1. The cumulative mass loss is calculated from the initial mass of calcium
metabisulfite.

Experimental Protocols
The following are detailed methodologies for the key experimental techniques used to study the

thermal decomposition of calcium metabisulfite.
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Thermogravimetric Analysis (TGA)
Objective: To quantify the mass changes of calcium metabisulfite as a function of

temperature, identifying the different decomposition stages.

Apparatus:

Thermogravimetric Analyzer (TGA) with a high-precision balance.

Programmable furnace.

Inert gas supply (e.g., high-purity nitrogen or argon) with a mass flow controller.

Alumina or platinum crucibles.

Procedure:

Sample Preparation: A small sample of finely ground calcium metabisulfite (typically 5-10

mg) is accurately weighed into a tared TGA crucible.

Instrument Setup: The crucible is placed in the TGA furnace. The system is purged with an

inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min) for at least 30 minutes

to ensure an inert atmosphere.

Thermal Program: The furnace is programmed to heat the sample from ambient temperature

to approximately 1000°C at a constant heating rate (e.g., 10°C/min).

Data Acquisition: The mass of the sample is continuously recorded as a function of

temperature.

Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the

onset temperatures and percentage mass loss for each decomposition step. The derivative

of the TGA curve (DTG curve) can be used to identify the temperatures of the maximum

rates of decomposition.

Safety Precaution: The decomposition of calcium metabisulfite releases sulfur dioxide (SO₂),

which is a toxic gas. The TGA instrument must be housed in a well-ventilated area or

connected to an appropriate exhaust system.
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Differential Thermal Analysis (DTA) / Differential
Scanning Calorimetry (DSC)
Objective: To detect endothermic and exothermic events associated with phase transitions and

chemical reactions during the thermal decomposition.

Apparatus:

DTA or DSC instrument.

Programmable furnace.

Inert gas supply.

Sample and reference crucibles (typically alumina or platinum).

An inert reference material (e.g., calcined alumina).

Procedure:

Sample Preparation: A small, accurately weighed sample (typically 2-5 mg) of calcium
metabisulfite is placed in a sample crucible. An equivalent mass of the inert reference

material is placed in the reference crucible.

Instrument Setup: The sample and reference crucibles are placed in the DTA/DSC cell. The

system is purged with an inert gas.

Thermal Program: The furnace is programmed with the same heating rate as in the TGA

experiment to allow for direct correlation of events.

Data Acquisition: The temperature difference (DTA) or heat flow difference (DSC) between

the sample and the reference is recorded as a function of the furnace temperature.

Data Analysis: The resulting DTA/DSC curve is analyzed to identify endothermic peaks (e.g.,

decomposition) and exothermic peaks (e.g., crystallization, some disproportionation

reactions).
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Visualization of Decomposition Pathways
The following diagrams, generated using the DOT language, illustrate the logical relationships

in the thermal decomposition of calcium metabisulfite.

Ca(HSO₃)₂ (s)

CaSO₃ (s)

~200°C

SO₂ (g) H₂O (g)

Click to download full resolution via product page

Caption: Initial decomposition of calcium metabisulfite.

Starting Material

Pathway 1 (>600°C) Pathway 2 (>680°C)

Secondary Reaction (>780°C)

CaSO₃ (s)

CaO (s) SO₂ (g) 3CaSO₄ (s) CaS (s)

4CaO (s) 4SO₂ (g)

Click to download full resolution via product page

Caption: Subsequent decomposition pathways of calcium sulfite.
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TGA Experimental Workflow

Sample Preparation
(5-10 mg of Ca(HSO₃)₂)

Instrument Setup
(Inert gas purge)

Heating Program
(e.g., 10°C/min to 1000°C)

Data Acquisition
(Mass vs. Temperature)

Data Analysis
(TGA/DTG curves)

Click to download full resolution via product page

Caption: General experimental workflow for TGA.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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